Cas no 113757-64-5 (2,4-Pyrrolidinedione,3-(1-hydroxyethylidene)-5-methyl-, [S-(Z)]- (9CI))

• Product Name: 2,4-Pyrrolidinedione,3-(1-hydroxyethylidene)-5-methyl-, [S-(Z)]- (9CI)
• CAS No: 113757-64-5
• MF: C₇H₉NO₃
• MW: 155.151262044907
• CID: 130267
• PubChem ID: 54702894
• Update Time: 2025-04-19

2,4-Pyrrolidinedione,3-(1-hydroxyethylidene)-5-methyl-, [S-(Z)]- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2,4-Pyrrolidinedione,3-(1-hydroxyethylidene)-5-methyl-, [S-(Z)]- (9CI)
• 2,4-Pyrrolidinedione, 3-(1-hydroxyethylidene)-5-methyl-, [S-(Z)]- (9CI)
• 2H-Pyrrol-2-one, 3-acetyl-1,5-dihydro-4-hydroxy-5-methyl-, (S)- (9CI)
• (S,Z)-3-(1-Hydroxyethylidene)-5-methylpyrrolidine-2,4-dione
• (S)-3-Acetyl-4-hydroxy-5-methyl-1H-pyrrol-2(5H)-one
• E89104
• 113757-64-5
• 128948-45-8
• (S)-3-Acetyl-4-hydroxy-5-methyl-1,5-dihydro-pyrrol-2-one
• 2H-Pyrrol-2-one,3-acetyl-1,5-dihydro-4-hydroxy-5-methyl-,(S)-(9ci)
• (2S)-4-acetyl-3-hydroxy-2-methyl-1,2-dihydropyrrol-5-one
• (S)-3-ACETYL-1,5-DIHYDRO-4-HYDROXY-5-METHYL-2H-PYRROL-2-ONE

• Inchi： 1S/C7H9NO3/c1-3-6(10)5(4(2)9)7(11)8-3/h3,10H,1-2H3,(H,8,11)/t3-/m0/s1
• InChI Key： RRIKLNGQMTWPLJ-VKHMYHEASA-N
• SMILES： OC1=C(C(C)=O)C(N[C@H]1C)=O

Computed Properties

• Exact Mass: 155.05827
• Monoisotopic Mass: 155.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.4A^2
• XLogP3: -0.1

Experimental Properties

• PSA: 66.4